Cas no 16617-07-5 (3-O-Methylnaltrexone)

3-O-Methylnaltrexone structure
Product name:3-O-Methylnaltrexone
3-O-Methylnaltrexone Chemical and Physical Properties
Names and Identifiers
-
- Morphinan-6-one,17-(cyclopropylmethyl)-4,5-epoxy-14-hydroxy-3-methoxy-, (5a)-
- Naltrexone 3-Methyl Ether
- (4R,4aS,7aR,12bS)-3-(cyclopropylmethyl)-4a-hydroxy-9-methoxy-2,4,5,6,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline-7-one
- Naltrexone EP Impuirty J
- Naltrexone EP Impurity J
- O3-Methyl-(-)-naltrexone
- N-CyclopropylMethylnoroxycodone
- 17-(CyclopropylMethyl)-4,5α-epoxy-14-hydroxy-3-Methoxy-Morphinan-6-one
- Naltrexone
- Naltrexone Impurity11
- 3-O-Methylnaltrexone
-
- Inchi: InChI=1S/C21H25NO4/c1-25-15-5-4-13-10-16-21(24)7-6-14(23)19-20(21,17(13)18(15)26-19)8-9-22(16)11-12-2-3-12/h4-5,12,16,19,24H,2-3,6-11H2,1H3/t16-,19+,20+,21-/m1/s1
- InChI Key: DSMNGWOUQMYTJH-MBPVOVBZSA-N
- SMILES: O1C2=C(C=CC3C[C@]4([H])[C@@]5(CCC([C@@]1([H])[C@@]5(C=32)CCN4CC1CC1)=O)O)OC
Computed Properties
- Exact Mass: 355.17800
- Monoisotopic Mass: 355.178358
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 3
- Complexity: 636
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 59
Experimental Properties
- Density: 1.38
- Boiling Point: 543.2°Cat760mmHg
- Flash Point: 282.3°C
- Refractive Index: 1.664
- PSA: 59.00000
- LogP: 1.76630
3-O-Methylnaltrexone Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Biosynth | IN167107-1 mg |
Naltrexone impurity J |
16617-07-5 | 1mg |
$115.50 | 2023-01-04 | ||
Biosynth | IN167107-10 mg |
Naltrexone impurity J |
16617-07-5 | 10mg |
$577.50 | 2023-01-04 | ||
Biosynth | IN167107-2 mg |
Naltrexone impurity J |
16617-07-5 | 2mg |
$196.36 | 2023-01-04 | ||
Biosynth | IN167107-5 mg |
Naltrexone impurity J |
16617-07-5 | 5mg |
$375.40 | 2023-01-04 | ||
Biosynth | IN167107-25 mg |
Naltrexone impurity J |
16617-07-5 | 25mg |
$866.25 | 2023-01-04 |
3-O-Methylnaltrexone Related Literature
-
1. Recent advancements in pharmacological strategies to modulate energy balance for combating obesityBenudhara Pati,Satyabrata Sendh,Bijayashree Sahu,Sunil Pani,Nivedita Jena,Naresh Chandra Bal RSC Med. Chem. 2023 14 1429
-
Xiaozheng Zhang,Hongshuang Wang,Yibo Wang,Hongyuan Li,Siru Wu,Jingwei Gao,Tianshu Zhang,Jun Xie,Xiaohui Wang Phys. Chem. Chem. Phys. 2021 23 12260
-
Sun Dongbang,Blaine Pedersen,Jonathan A. Ellman Chem. Sci. 2019 10 535
-
4. Molecular determinants for drug–receptor interactions. Part 13. X-Ray molecular structure of naltrexone malonate and quantum chemical studies of the conformations of the pure narcotic antagonists naloxone and naltrexoneMaria E. Amato,Giuliano Bandoli,Antonio Grassi,Marino Nicolini,Giuseppe C. Pappalardo J. Chem. Soc. Perkin Trans. 2 1990 1757
-
A. Campiglio Analyst 1998 123 1053
16617-07-5 (3-O-Methylnaltrexone) Related Products
- 465-65-6(Naloxone)
- 16590-41-3(Naltrexone)
- 357-08-4(Naloxone hydrochloride)
- 33522-95-1((5α)-4,5-epoxy-3,14-dihydroxymorphinan-6-one)
- 16676-29-2(Naltrexone hydrochloride)
- 1014-14-8(5-phenyl-1,3-oxazole-2-carboxylic acid)
- 866866-15-1(N-(4-ethylphenyl)-2-{5-(4-methylbenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}acetamide)
- 2248314-27-2(Ethyl 2-amino-5-thiophen-2-ylbenzoate)
- 1848867-70-8(1-[(2R,6S)-2,6-Dimethylmorpholin-4-yl]-3-fluoropropan-2-ol)
- 1424369-06-1(3,4,5,6-tetrachloro-N-[4-(dimethylamino)-3,5-difluorophenyl]pyridine-2-carboxamide)
Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk

Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent

Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk

pengshengyue
Gold Member
CN Supplier
Bulk

Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
